Cas no 17131-20-3 (1,2-Propanediol,3-(4-methoxyphenyl)-)

• Product Name: 1,2-Propanediol,3-(4-methoxyphenyl)-
• CAS No: 17131-20-3
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 156494
• PubChem ID: 176896
• Update Time: 2025-04-19

1,2-Propanediol,3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(4-methoxyphenyl)-
• 3-(4-methoxyphenyl)propane-1,2-diol
• 12.13-Dioxy-4-methoxy-1-propyl-benzol
• estragole 2',3'-dihydrodiol
• 17131-20-3
• DTXSID70937970
• Propane-1,2-diol, 3-(4-methoxyphenyl)-
• SCHEMBL1815225
• 3-(p-methoxyphenyl)-1,2-propanediol

• Inchi： 1S/C10H14O3/c1-13-10-4-2-8(3-5-10)6-9(12)7-11/h2-5,9,11-12H,6-7H2,1H3
• InChI Key： FTVDGXRTMDRADG-UHFFFAOYSA-N
• SMILES： OC(CO)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 182.09400
• Monoisotopic Mass: 182.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.152
• Boiling Point: 356.3°Cat760mmHg
• Flash Point: 169.3°C
• Refractive Index: 1.546
• PSA: 49.69000
• LogP: 0.59090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles